Cas no 53553-15-4 (methyl 3-amino-2-chlorobenzoate Hydrochloride)

methyl 3-amino-2-chlorobenzoate Hydrochloride structure
53553-15-4 structure
Product Name:methyl 3-amino-2-chlorobenzoate Hydrochloride
CAS No:53553-15-4
MF:C8H9Cl2NO2
MW:222.068560361862
MDL:MFCD28954412
CID:1583870
PubChem ID:20506122
Update Time:2025-04-21

methyl 3-amino-2-chlorobenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-2-chloro-, methyl ester, hydrochloride
    • methyl 3-amino-2-chlorobenzoate;hydrochloride
    • EN300-221225
    • methyl3-amino-2-chlorobenzoatehydrochloride
    • 53553-15-4
    • Z2205958813
    • methyl 3-amino-2-chlorobenzoate hydrochloride
    • SCHEMBL11177172
    • methyl 3-amino-2-chlorobenzoate Hydrochloride
    • MDL: MFCD28954412
    • Inchi: 1S/C8H8ClNO2.ClH/c1-12-8(11)5-3-2-4-6(10)7(5)9;/h2-4H,10H2,1H3;1H
    • InChI Key: QTECUMBUQUXCIO-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C(=O)OC)N.Cl

Computed Properties

  • Exact Mass: 221.00117
  • Monoisotopic Mass: 221.0010339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

methyl 3-amino-2-chlorobenzoate Hydrochloride Pricemore >>

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